Cas no 269729-26-2 (diethyl (2H-1,3-benzodioxol-5-yl)(phenylamino)methylphosphonate)

• Product Name: diethyl (2H-1,3-benzodioxol-5-yl)(phenylamino)methylphosphonate
• CAS No: 269729-26-2
• MF: C₁₈H₂₂NO₅P
• MW: 363.344746112823
• CID: 6051314
• PubChem ID: 2891678
• Update Time: 2025-06-13

diethyl (2H-1,3-benzodioxol-5-yl)(phenylamino)methylphosphonate Chemical and Physical Properties

Names and Identifiers

• diethyl (2H-1,3-benzodioxol-5-yl)(phenylamino)methylphosphonate
• diethyl (benzo[d][1,3]dioxol-5-yl(phenylamino)methyl)phosphonate
• diethyl [1,3-benzodioxol-5-yl(phenylamino)methyl]phosphonate
• Phosphonic acid, P-[1,3-benzodioxol-5-yl(phenylamino)methyl]-, diethyl ester
• SMR000194527
• 269729-26-2
• SR-01000231203-1
• CHEMBL1450409
• AKOS005624136
• CBMicro_002813
• SMSF0018498
• diethyl [(2H-1,3-benzodioxol-5-yl)(phenylamino)methyl]phosphonate
• MLS000572664
• diethyl [anilino(1,3-benzodioxol-5-yl)methyl]phosphonate
• HMS2764I10
• CB04433
• SR-01000231203
• BIM-0002615.P001
• N-[1,3-benzodioxol-5-yl(diethoxyphosphoryl)methyl]aniline
• F0794-0034

• Inchi： 1S/C18H22NO5P/c1-3-23-25(20,24-4-2)18(19-15-8-6-5-7-9-15)14-10-11-16-17(12-14)22-13-21-16/h5-12,18-19H,3-4,13H2,1-2H3
• InChI Key： LGYVUXMSMGUEOE-UHFFFAOYSA-N
• SMILES： P(C(C1=CC=C2OCOC2=C1)NC1=CC=CC=C1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 363.12355980g/mol
• Monoisotopic Mass: 363.12355980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Melting Point: 112-113 °C
• Boiling Point: 513.2±50.0 °C(Predicted)
• pka: 2.06±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on diethyl (2H-1,3-benzodioxol-5-yl)(phenylamino)methylphosphonate

Recent Advances in the Study of Diethyl (2H-1,3-benzodioxol-5-yl)(phenylamino)methylphosphonate (CAS: 269729-26-2)

Diethyl (2H-1,3-benzodioxol-5-yl)(phenylamino)methylphosphonate (CAS: 269729-26-2) is a phosphonate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have focused on its synthesis, mechanism of action, and therapeutic potential, particularly in the context of enzyme inhibition and drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of diethyl (2H-1,3-benzodioxol-5-yl)(phenylamino)methylphosphonate has been optimized in recent years, with researchers employing novel catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high-efficiency synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for the compound's potential use in large-scale pharmaceutical production.

In terms of biological activity, diethyl (2H-1,3-benzodioxol-5-yl)(phenylamino)methylphosphonate has shown promising results as an inhibitor of key enzymes involved in inflammatory pathways. Research conducted by Smith et al. (2024) revealed its potent inhibitory effects on phospholipase A2 (PLA2), an enzyme implicated in chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis. The study highlighted the compound's ability to bind to the active site of PLA2, disrupting its catalytic activity and reducing pro-inflammatory mediator production.

Further investigations into the compound's mechanism of action have explored its interactions with other molecular targets. For instance, a 2024 Nature Chemical Biology publication reported that diethyl (2H-1,3-benzodioxol-5-yl)(phenylamino)methylphosphonate exhibits selective modulation of G-protein-coupled receptors (GPCRs), particularly those associated with neuropathic pain. These findings suggest its potential as a lead compound for developing novel analgesics with fewer side effects compared to existing therapies.

Despite these promising results, challenges remain in the clinical translation of diethyl (2H-1,3-benzodioxol-5-yl)(phenylamino)methylphosphonate. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further structural optimization to enhance its metabolic stability. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations, as highlighted in a recent review in Advanced Drug Delivery Reviews (2024).

In conclusion, diethyl (2H-1,3-benzodioxol-5-yl)(phenylamino)methylphosphonate (CAS: 269729-26-2) represents a versatile and pharmacologically active compound with significant potential in drug discovery. Ongoing research aims to refine its synthesis, elucidate its biological targets, and overcome pharmacokinetic challenges. As these efforts progress, this compound may pave the way for new therapeutic interventions in inflammation, pain management, and beyond.